Cas no 2228747-69-9 (3-{5-chlorothieno3,2-bpyridin-2-yl}pyrrolidine)

• Product Name: 3-{5-chlorothieno3,2-bpyridin-2-yl}pyrrolidine
• CAS No: 2228747-69-9
• MF: C₁₁H₁₁ClN₂S
• MW: 238.736439943314
• CID: 6109648
• PubChem ID: 165741842
• Update Time: 2025-06-15

3-{5-chlorothieno3,2-bpyridin-2-yl}pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-{5-chlorothieno3,2-bpyridin-2-yl}pyrrolidine
• 3-{5-chlorothieno[3,2-b]pyridin-2-yl}pyrrolidine
• 2228747-69-9
• EN300-1994184

• Inchi： 1S/C11H11ClN2S/c12-11-2-1-9-8(14-11)5-10(15-9)7-3-4-13-6-7/h1-2,5,7,13H,3-4,6H2
• InChI Key： HNTKWDMARJWSHH-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=C(C3CNCC3)S2)N=1

Computed Properties

• Exact Mass: 238.0331472g/mol
• Monoisotopic Mass: 238.0331472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 53.2Ų

Additional information on 3-{5-chlorothieno3,2-bpyridin-2-yl}pyrrolidine

Comprehensive Overview of 3-{5-chlorothieno[3,2-b]pyridin-2-yl}pyrrolidine (CAS No. 2228747-69-9): Properties, Applications, and Research Insights

The compound 3-{5-chlorothieno[3,2-b]pyridin-2-yl}pyrrolidine (CAS No. 2228747-69-9) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. With its unique structural features, including a chlorothienopyridine core and a pyrrolidine moiety, this compound exhibits versatile chemical properties, making it a valuable intermediate for drug discovery and advanced material synthesis. Researchers are increasingly exploring its potential in targeting kinase inhibitors, neurodegenerative disease therapies, and optoelectronic materials.

In recent years, the demand for heterocyclic compounds like 3-{5-chlorothieno[3,2-b]pyridin-2-yl}pyrrolidine has surged due to their role in developing small-molecule drugs and biocompatible polymers. A key area of interest is its application in cancer research, where its molecular framework shows promise in modulating protein-protein interactions. Additionally, its electron-rich structure aligns with trends in organic semiconductors, a hotspot for sustainable energy solutions.

The synthesis of CAS No. 2228747-69-9 typically involves multi-step reactions, including cross-coupling and cyclization techniques. Advanced methods like microwave-assisted synthesis have improved yields, addressing common challenges such as regioselectivity and byproduct formation. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry confirms its purity, critical for high-throughput screening in drug development.

From an industrial perspective, scalability and green chemistry principles are pivotal. Innovations in catalytic processes and solvent-free reactions reduce environmental impact while maintaining cost-efficiency. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly SDG 12 (Responsible Consumption and Production).

Emerging studies also highlight the compound’s potential in central nervous system (CNS) disorders, such as Parkinson’s disease and depression. Its ability to cross the blood-brain barrier and interact with neurotransmitter receptors positions it as a candidate for next-generation neurotherapeutics. Concurrently, computational tools like molecular docking and QSAR modeling accelerate its optimization.

In summary, 3-{5-chlorothieno[3,2-b]pyridin-2-yl}pyrrolidine represents a multifaceted compound with applications spanning medicinal chemistry, materials science, and environmental sustainability. Its continued exploration underscores the intersection of innovation and practical utility in modern scientific endeavors.